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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine

CAS No.: 40484-36-4

Cat. No.: B3024881

Get Quote

Executive Summary
6-(Chloromethyl)phenanthridine (CAS: 40484-36-4) is a reactive phenanthridine derivative

primarily utilized as a fluorescent labeling reagent and a synthesis intermediate for DNA-

intercalating dyes.[1] Its utility is defined by the electrophilic chloromethyl group, which allows

for rapid conjugation to nucleophiles (e.g., thiols, amines).

Critical Constraint: The compound exhibits negligible aqueous solubility (~3.2 µg/mL) and is

susceptible to hydrolysis. Successful application requires strict adherence to anhydrous

organic solvent protocols (DMSO or DMF) for stock preparation, followed by rapid dilution into

aqueous reaction buffers.
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Property Data

Chemical Name 6-(Chloromethyl)phenanthridine

CAS Number 40484-36-4

Molecular Formula C₁₄H₁₀ClN

Molecular Weight 227.69 g/mol

Appearance Off-white to pale yellow solid

Reactivity Class Alkylating Agent (Benzyl chloride derivative)

Storage -20°C, Desiccated, Protect from Light

Solubility Data & Solvent Compatibility
The following data categorizes solvents based on their efficacy for dissolving 6-
(Chloromethyl)phenanthridine.

Quantitative Solubility Table
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated Max
Conc.

Application
Context

Dipolar Aprotic
DMSO

(Anhydrous)
Excellent

> 25 mg/mL (>

100 mM)

Preferred for

biological stock

solutions.

Dipolar Aprotic
DMF

(Anhydrous)
Excellent > 25 mg/mL

Alternative to

DMSO; easier to

remove by

evaporation.

Chlorinated
Dichloromethane

(DCM)
High > 50 mg/mL

Ideal for

chemical

synthesis and

extraction.

Chlorinated Chloroform High > 50 mg/mL
Synthesis; NMR

analysis.

Alcohol
Ethanol /

Methanol
Moderate ~1–5 mg/mL

Caution: Risk of

solvolysis

(alcoholysis)

over time.

Aqueous
Water / PBS /

Tris
Insoluble < 0.01 mg/mL

Do not use for

stock

preparation.

Causes

precipitation.

Mechanistic Insight: The "Crash-Out" Effect
Because 6-(Chloromethyl)phenanthridine is highly hydrophobic, adding it directly to water

results in immediate precipitation (crashing out). This forms micro-aggregates that are invisible

to the naked eye but severely dampen fluorescence and inhibit reactivity.

Correct Protocol: Dissolve in DMSO first, then dilute slowly into the aqueous buffer while

vortexing.
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Limit: Keep the final DMSO concentration < 1% (v/v) in biological assays to prevent

cytotoxicity, or higher (up to 10-20%) for chemical labeling reactions to maintain solubility.

Experimental Protocol: Preparation of Stock
Solution
Objective: Prepare a stable 10 mM stock solution of 6-(Chloromethyl)phenanthridine.

Reagents Required[2][3][4][5][6][7][8]
6-(Chloromethyl)phenanthridine solid (MW: 227.69)[2]

Anhydrous DMSO (Spectrophotometric grade, ≥99.9%, water <50 ppm)

Amber glass vial (to protect from photodegradation)

Step-by-Step Methodology
Weighing: Accurately weigh 2.3 mg of 6-(Chloromethyl)phenanthridine into a clean amber

vial.

Note: Due to the small mass, it is often more accurate to weigh ~5-10 mg and adjust the

solvent volume accordingly.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Calculation:

.

.

For 2.28 mg in 1 mL:

.

Dissolution: Vortex vigorously for 30–60 seconds. The solid should dissolve completely to

form a clear, slightly yellow solution.
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Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 2

minutes. Do not heat above 37°C to avoid accelerating degradation.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles. Store

at -20°C. Use within 1 month.

Handling, Stability & Safety
Hydrolysis Risk (The "Benzyl Chloride" Liability)
The chloromethyl group is a "benzyl chloride" analog. In the presence of water (even

atmospheric moisture), it undergoes nucleophilic substitution to form the alcohol derivative (6-

(hydroxymethyl)phenanthridine) and HCl.

Impact: Hydrolysis deactivates the molecule for labeling applications.

Prevention: Always use anhydrous solvents. Flush stock vials with inert gas (Nitrogen or

Argon) before sealing.

Photostability
Phenanthridines are inherently fluorescent and often photosensitive. Prolonged exposure to

ambient light can lead to photo-oxidation or cyclization artifacts.

Protocol: Perform all weighing and dissolution steps under low light or using amber

glassware.

Safety Warning
Hazard: This compound is an Alkylating Agent. It can react with DNA and proteins.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Disposal: Quench excess reagent with a nucleophile (e.g., 10% cysteine or lysine solution)

before disposal into hazardous organic waste.

Visualization: Solvent Selection & Workflow[8]
Figure 1: Solvent Selection Decision Tree
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This logic flow guides the researcher to the correct solvent based on the intended application.
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Avoid

Use Chlorinated Solvents
(DCM, Chloroform)
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(or DMF)

Dilute Stock 1:1000
into Buffer

Step 2

STOP: Immediate Precipitation
& Hydrolysis Risk

Click to download full resolution via product page

Caption: Decision tree for solvent selection. Aqueous media must be avoided for the initial

dissolution step.

Figure 2: Stock Preparation & Labeling Workflow
A visual guide to the "Dissolve then Dilute" method to ensure homogeneity.
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Caption: Workflow for preparing a stable 10 mM stock solution and subsequent dilution for

labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024881/docs#technical-monograph-6-chloromethyl-
phenanthridine-solubility-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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